Cas no 88501-00-2 ((2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt)

(2S,4R)-4-Hydroxyproline Benzyl Ester, Toluene Sulfonic Acid Salt is a chiral proline derivative widely used in peptide synthesis and pharmaceutical research. The compound features a hydroxyl group at the 4-position of the pyrrolidine ring, enhancing its utility in stereoselective reactions. The benzyl ester moiety provides protection for the carboxyl group, facilitating controlled deprotection under mild conditions. As a toluene sulfonic acid salt, it offers improved stability and solubility in organic solvents, making it suitable for solid-phase peptide synthesis and asymmetric catalysis. Its rigid, cyclic structure contributes to conformational control in peptide design, particularly for collagen mimetics and bioactive compounds. The product is characterized by high enantiomeric purity, ensuring reproducibility in synthetic applications.

(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt structure

88501-00-2 structure

Product Name:(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt

CAS No:88501-00-2

MF:C₁₉H₂₃NO₆S

MW:393.454024553299

CID:709599

PubChem ID:57355169

Update Time:2025-06-06

(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-L-proline benzyl ester 4-toluenesulfonate
- (2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt
- (2S)-Benzyl 4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonate
- 88501-00-2
- AKOS030242982
- Inchi： 1S/C12H15NO3.C7H8O3S/c14-10-6-11(13-7-10)12(15)16-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10-11,13-14H,6-8H2;2-5H,1H3,(H,8,9,10)/t10?,11-;/m0./s1
- InChI Key： YHFQLNADHUYVAF-GQNCZFCYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OC1CN[C@H](C(=O)OCC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 393.12460863g/mol
Monoisotopic Mass: 393.12460863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 445
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 121Å²

(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H952365-1g	(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt	88501-00-2		1g	$150.00	2023-05-18
TRC	H952365-10g	(2S,4R)-4-Hydroxy-proline Benzyl Ester, Toluene Sulfonic Acid Salt	88501-00-2		10g	$1171.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1255308-1g	Benzyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonic acid	88501-00-2	98%	1g	￥2016.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1255308-10g	Benzyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate 4-methylbenzenesulfonic acid	88501-00-2	98%	10g	￥17654.00	2024-04-27